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Abstract

This technical guide addresses the request for a comprehensive literature review of m-Cresol,
6-heptyl-. An extensive search of scientific databases, chemical repositories, and patent
literature revealed a significant lack of specific data for this particular compound. No detailed
experimental protocols, quantitative data, or described signaling pathways directly pertaining to
m-Cresol, 6-heptyl- were found.

Therefore, this document provides a detailed overview of the parent molecule, m-cresol, and
the broader class of long-chain alkylphenols, to which m-Cresol, 6-heptyl- belongs. This
information is intended to serve as a foundational resource for researchers and professionals
interested in this chemical family.

Introduction to m-Cresol, 6-heptyl-

m-Cresol, 6-heptyl-, also known as 6-heptyl-3-methylphenol, is an alkylphenol. Alkylphenols
are a class of organic compounds derived from the alkylation of phenols. While short-chain
alkylphenols like cresols (methylphenols) are common, long-chain alkylphenols are primarily
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used as precursors for detergents, as additives in fuels and lubricants, and in the
manufacturing of polymers and resins.

The specific compound, m-Cresol, 6-heptyl-, is not widely documented in publicly available
scientific literature. This suggests that it may be a novel compound, a low-volume intermediate,
or a substance that has not been the subject of extensive research.

Physicochemical Properties of Related Compounds

Due to the absence of data for m-Cresol, 6-heptyl-, the following tables summarize the known
properties of the parent compound, m-cresol. This data is provided for reference and may not
be representative of the heptyl-substituted derivative.

Table 1: Physical and Chemical ies of m-Cresol

Property Value Reference(s)
Molecular Formula C7HsO [11[2]
Molar Mass 108.14 g/mol [1112]
Appearance Colorless to yellowish liquid [1][2]
Odor Phenolic, tarry [11[3]
Melting Point 11-12 °C (52-54 °F) [11[2]
Boiling Point 202 °C (396 °F) [1][2]
Density 1.034 g/cm3 at 20 °C [2]
Solubility in Water 23.5¢g/Lat20 °C [2]
Vapor Pressure 0.14 mmHg at 20 °C [2]
Flash Point 86 °C (187 °F) [1]
Autoignition Temperature 558 °C (1036 °F) [4]

logP (Octanol-Water Partition
o 1.96 [4]
Coefficient)

Synthesis of Long-Chain Alkylphenols
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While a specific protocol for the synthesis of m-Cresol, 6-heptyl- is not available, the general
synthesis of long-chain alkylphenols involves the alkylation of a phenol with an alkene or
alcohol.

General Experimental Protocol: Friedel-Crafts Alkylation
of Phenols

The alkylation of phenols with alkenes is a common method for producing alkylphenols.[5] This
reaction is typically catalyzed by a solid acid catalyst, such as a zeolite or a supported
superacid.[6][7]

Materials:

Phenol (or a substituted phenol like m-cresol)

Alkene (e.g., 1-heptene) or long-chain alcohol

Solid acid catalyst (e.g., Fe203-S0427)[6]

Solvent (if necessary)

Procedure:

The phenol and the catalyst are charged into a reaction vessel equipped with a stirrer,
condenser, and temperature control.

e The mixture is heated to the desired reaction temperature.

o The alkene is then added dropwise to the reaction mixture over a period of time.

e The reaction is allowed to proceed for a specified duration with continuous stirring.
» After the reaction is complete, the catalyst is removed by filtration.

e The product mixture is then purified, typically by distillation under reduced pressure, to
isolate the desired alkylphenol isomer.
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The following diagram illustrates a generalized workflow for the synthesis and analysis of long-
chain alkylphenols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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